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Compound of Interest

Compound Name: Disodium arsenate

Cat. No.: B166728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of disodium arsenate as a reference material

against other common arsenic standards, supported by experimental data and detailed

protocols. The aim is to equip researchers, scientists, and drug development professionals with

the necessary information to make informed decisions regarding the selection and validation of

appropriate reference materials for arsenic analysis.

Comparison of Arsenic Reference Materials
The selection of a suitable reference material is critical for ensuring the accuracy and reliability

of analytical measurements. While several arsenic compounds are available, disodium
arsenate and arsenic trioxide are two of the most commonly utilized primary standards.
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Feature
Disodium Arsenate
Heptahydrate
(Na₂HAsO₄·7H₂O)

Arsenic Trioxide (As₂O₃)

Purity (ACS Grade) ≥98.0% 99.95-100.05%

Key Impurities (Max %)

Arsenite (as As₂O₃): ≤0.01%,

Chloride (Cl⁻): ≤0.001%,

Nitrate (NO₃⁻): ≤0.005%,

Sulfate (SO₄²⁻): ≤0.01%,

Heavy metals (as Pb):

≤0.002%, Iron (Fe): ≤0.001%

Antimony: ~0.0015%

Form Crystalline powder Crystalline powder

Solubility in Water Soluble Sparingly soluble

Hygroscopicity
Efflorescent (loses water in dry

air)
Non-hygroscopic

Toxicity
Highly toxic, confirmed human

carcinogen[1]

Highly toxic, confirmed human

carcinogen[1]

Primary Standard Status

Can be used as a primary

standard after careful

characterization

Recognized as a primary

standard by NIST and ACS[2]

Analytical Techniques for Characterization
The validation of disodium arsenate as a reference material involves its characterization using

various analytical techniques. The choice of method depends on the specific parameter being

evaluated.
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Analytical Technique Purpose Typical Performance

Inductively Coupled Plasma -

Mass Spectrometry (ICP-MS)

Trace metal impurity analysis,

total arsenic content

High sensitivity (ng/L to µg/L

detection limits), capable of

multi-element analysis

Inductively Coupled Plasma -

Optical Emission Spectrometry

(ICP-OES)

Purity assessment, major and

minor element quantification

Good for higher concentrations

(mg/L), robust and less

susceptible to matrix effects

than ICP-MS

High-Performance Liquid

Chromatography (HPLC)

coupled with ICP-MS

Arsenic speciation (e.g.,

determination of arsenite

impurity)

Allows for the separation and

quantification of different

arsenic species

Titrimetry (e.g., Redox

Titration)
Purity assessment (assay)

A classical, high-precision

method for determining the

concentration of a substance

Gravimetric Analysis Purity assessment

A primary analytical method

based on the measurement of

mass

Experimental Protocols and Workflows
The validation of a new batch of disodium arsenate as a reference material requires a

systematic approach encompassing purity assessment, and homogeneity and stability studies.

Purity Assessment Workflow
The purity of disodium arsenate is determined by a mass balance approach, where the

content of the main component is calculated by subtracting the sum of all impurities from 100%.
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Impurity Analysis

Assay of Main Component

Inorganic Impurities (ICP-MS/OES)

Mass Balance Calculation
(Purity = 100% - ΣImpurities)

Water Content (Karl Fischer)

Volatile Impurities (TGA)

Titrimetry/Gravimetry

Disodium Arsenate Sample Certified Purity Value
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Caption: Workflow for Purity Assessment of Disodium Arsenate.

Homogeneity and Stability Testing Protocol
Ensuring the homogeneity and stability of a reference material is crucial for its reliability.

Homogeneity Testing:

Sampling: Randomly select a representative number of units from the batch of disodium
arsenate.

Sample Preparation: From each selected unit, take at least two sub-samples. The sample

mass should be the minimum amount recommended for use.

Analysis: Analyze the sub-samples for total arsenic content under repeatability conditions

using a validated analytical method (e.g., ICP-OES).
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Statistical Analysis: Perform an analysis of variance (ANOVA) on the results to assess the

between-unit and within-unit variability. The between-unit standard deviation should be

sufficiently small compared to the overall uncertainty of the certified value.

Stability Testing:

Initial Analysis: Analyze a set of samples from the batch at the beginning of the study (t=0) to

establish the initial arsenic concentration.

Storage: Store the reference material units under specified conditions (e.g., controlled

temperature and humidity).

Periodic Analysis: At predetermined time intervals (e.g., 3, 6, 12, 24 months), analyze a

subset of the stored units for arsenic content.

Data Evaluation: Plot the arsenic concentration as a function of time and perform a

regression analysis. The slope of the regression line should not be significantly different from

zero to confirm stability. Long-term stability of arsenic species in certified reference materials

has been monitored for up to 13 years.[3]
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Caption: Workflow for Homogeneity and Stability Validation.
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Conclusion
Disodium arsenate can serve as a reliable reference material for arsenic analysis, provided it

is thoroughly validated. Its primary advantages include good solubility in water, making

standard preparation straightforward. However, its hygroscopic nature requires careful handling

and storage to maintain the integrity of its certified value. In contrast, arsenic trioxide offers

higher purity and is non-hygroscopic, making it a more robust primary standard.

For routine applications where high accuracy is paramount, the use of a certified reference

material, such as those from the National Institute of Standards and Technology (NIST), is

recommended.[2][4] When a new batch of disodium arsenate is to be used as a reference

material, a comprehensive validation process, including purity assessment, and homogeneity

and stability testing, is essential to ensure the quality and reliability of the analytical data

generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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